Cas no 503855-01-4 (Benzothiazolium, 2-(5-formyl-2-furanyl)-3-methyl-)

• Product Name: Benzothiazolium, 2-(5-formyl-2-furanyl)-3-methyl-
• CAS No: 503855-01-4
• MF: C₁₃H₁₀NO₂S
• MW: 244.289001941681
• CID: 364994
• PubChem ID: 21953755
• Update Time: 2025-04-19

Benzothiazolium, 2-(5-formyl-2-furanyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 2-(5-formyl-2-furanyl)-3-methyl-
• 5-(3-methyl-1,3-benzothiazol-3-ium-2-yl)furan-2-carbaldehyde
• 2-(5-Formylfuran-2-yl)-3-methyl-1,3-benzothiazol-3-ium
• 503855-01-4
• DTXSID40620680
• SCHEMBL2028912

• Inchi： 1S/C13H10NO2S/c1-14-10-4-2-3-5-12(10)17-13(14)11-7-6-9(8-15)16-11/h2-8H,1H3/q+1
• InChI Key： OKVREFBGLIIBCV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2[N+](C)=C1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 244.0433
• Monoisotopic Mass: 244.04322474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 34.09